4-[(2-Chlorophenyl)methyl]-1-(3-morpholin-4-yl-3-oxopropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one

• IUPAC Name: 4-[(2-chlorophenyl)methyl]-1-(3-morpholin-4-yl-3-oxopropyl)-[1,2,4]triazolo[4,3-a]quinazolin-5-one
• InChI: InChI=1S/C23H22ClN5O3/c24-18-7-3-1-5-16(18)15-28-22(31)17-6-2-4-8-19(17)29-20(25-26-23(28)29)9-10-21(30)27-11-13-32-14-12-27/h1-8H,9-15H2
• InChI Key: CXVJPNKWQCOJDU-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CCC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=CC=C5Cl
• Molecular Formula: C23H22ClN5O3
• Molecular Weight: 451.9 g/mol

Description

This compound is a novel 1,2,4-triazole derivative. It has a molecular formula of C23H22ClN5O3. It’s used for research purposes and is not intended for human or veterinary use.

Synthesis Analysis

The synthesis of this compound is part of a larger effort to create novel 1,2,4-triazole derivatives. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy, and Elemental analysis.

Molecular Structure Analysis

The molecular structure of this compound is based on structures generated from information available in ECHA’s databases. If generated, an InChI string will also be generated and made available for searching.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are part of a larger process of creating novel 1,2,4-triazole derivatives. The new compounds were synthesized via aromatic nucleophilic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound include a molecular weight of 451.91. The IR absorption spectra of similar compounds were characterized by the presence of two signals for C=O groups at 1650–1712 cm−1.

Future Directions

The future directions for this compound could involve further testing and development as a potential anticancer agent. The discovery and development of more effective and potent anticancer agents is one of the most clinical challenges in modern medicinal chemistry.